Cas no 118468-18-1 (2-(4-Phenoxyphenyl)ethanamine)

• Product Name: 2-(4-Phenoxyphenyl)ethanamine
• CAS No: 118468-18-1
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• MDL: MFCD00079777
• CID: 141133
• PubChem ID: 145535
• Update Time: 2025-04-19

2-(4-Phenoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenoxyphenyl)ethan-1-amine
• 4-PHENOXYPHENETHYLAMINE
• Benzeneethanamine,4-phenoxy-
• 2-(4-phenoxyphenyl)ethanamine
• RARECHEM AL BW 1364
• 4-Phenoxy-benzeneethanaMine
• 2-(4-PHENOXY-PHENYL)-ETHYLAMINE
• 2-(4-phenoxyphenyl)-ethylamine
• FT-0676393
• EN300-1862144
• DTXSID00152134
• SCHEMBL740325
• AKOS013113710
• MFCD00079777
• Benzeneethanamine, 4-phenoxy-
• CS-0270174
• 2-(4-Phenoxyphenyl)ethylamine
• J-506090
• CHEMBL312689
• C77784
• O-phenyl-tyramine
• 2-(4-Phenoxyphenyl)ethanamine #
• 118468-18-1
• SB79161
• A803936
• BDBM50181825
• 4-PHENOXYPHENETHYLAMINE, 97+%
• DTXCID6074625
• 2-(4-Phenoxyphenyl)ethanamine

• MDL： MFCD00079777
• Inchi： 1S/C14H15NO/c15-11-10-12-6-8-14(9-7-12)16-13-4-2-1-3-5-13/h1-9H,10-11,15H2
• InChI Key： JNHPLGDXCJAUBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1,09 g/cm3
• Boiling Point: 125°C 1mm
• PSA: 35.25000
• LogP: 3.68040

2-(4-Phenoxyphenyl)ethanamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers